Cas no 1217840-70-4 ((R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1217840-70-4
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD06796770
• CID: 1032866
• PubChem ID: 45026899
• Update Time: 2025-07-15

(R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2R)-2-[(3-methylphenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (R)-alpha-(3-methylbenzyl)-proline-HCl
• starbld0000434
• L-Proline, 2-[(3-methylphenyl)methyl]-, hydrochloride (1:1)
• (2R)-2-[(3-METHYLPHENYL)METHYL]PYRROLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
• AKOS015949946
• PS-12560
• (2R)-2-[(3-methylphenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• 2-[(3-Methylphenyl)methyl]-L-proline--hydrogen chloride (1/1)
• (R)-alpha-(3-Methyl-benzyl)-proline-HCl
• (R)-alpha-(3-methyl-benzyl)-proline hydrochloride, AldrichCPR
• 1217840-70-4
• MFCD06796770
• DTXSID00661594

• MDL： MFCD06796770
• Inchi： 1S/C13H17NO2.ClH/c1-10-4-2-5-11(8-10)9-13(12(15)16)6-3-7-14-13;/h2,4-5,8,14H,3,6-7,9H2,1H3,(H,15,16);1H/t13-;/m1./s1
• InChI Key： KQCQAZNHHLXULF-BTQNPOSSSA-N
• SMILES： Cl.OC([C@]1(CC2C=CC=C(C)C=2)CCCN1)=O

Computed Properties

• Exact Mass: 255.10300
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.87510

(R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Research Brief on (R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1217840-70-4)

The compound (R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1217840-70-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a chiral building block and its role in the synthesis of bioactive molecules. Recent studies have focused on its utility in asymmetric synthesis, drug discovery, and as a precursor for novel therapeutic agents. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its chemical properties, synthetic routes, and biological relevance.

One of the key areas of research involving (R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride is its application in the synthesis of peptidomimetics and small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use as a scaffold for developing inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery. The compound's rigid pyrrolidine core and chiral center make it an ideal candidate for designing stereospecific inhibitors with enhanced binding affinity and selectivity.

Another notable advancement is the optimization of synthetic methodologies for (R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride. Researchers have developed a more efficient enantioselective synthesis route using asymmetric hydrogenation, which significantly improves yield and reduces production costs. This breakthrough, reported in Organic Process Research & Development (2023), highlights the compound's scalability and potential for industrial applications.

In addition to its synthetic utility, (R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride has been investigated for its pharmacological properties. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate activity against certain enzyme targets, such as proteases and kinases. However, further in vivo studies are required to validate its therapeutic potential and assess its pharmacokinetic profile.

In conclusion, (R)-2-(3-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1217840-70-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications span from asymmetric synthesis to the development of bioactive molecules, making it a valuable tool for researchers. Future studies should focus on expanding its utility in drug design and exploring its biological activities in greater detail.